Cas no 161373-48-4 (3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-)

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- structure
161373-48-4 structure
Product Name:3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-
CAS No:161373-48-4
MF:C9H5Cl2N3O2
MW:258.060899496078
CID:184921
PubChem ID:461801
Update Time:2025-04-19

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-
    • 4-amino-6,7-dichlorocinnoline-3-carboxylic acid
    • 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-, hydrate
    • 4-Amino-6,7-dichloro-3-cinnolinecarboxylic acid hydrate
    • AC1LA4VX
    • AG-E-11052
    • CTK0H9433
    • LS-54274
    • NSC669312
    • NSC-669312
    • DTXSID10167133
    • 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-
    • 4-amino-6,7-dichloro-cinnoline-3-carboxylic acid
    • CHEMBL1969977
    • 161373-48-4
    • NCI60_024154
    • Inchi: 1S/C9H5Cl2N3O2/c10-4-1-3-6(2-5(4)11)13-14-8(7(3)12)9(15)16/h1-2H,(H2,12,13)(H,15,16)
    • InChI Key: IMBXVSYZRSVZCD-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)C(=C(C(=O)O)N=N2)N)Cl

Computed Properties

  • Exact Mass: 256.97605
  • Monoisotopic Mass: 256.9758818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • PSA: 89.1
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